Cas no 899967-19-2 (N-2-(benzylsulfamoyl)ethyl-3-methoxybenzamide)

• Product Name: N-2-(benzylsulfamoyl)ethyl-3-methoxybenzamide
• CAS No: 899967-19-2
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5500161
• Update Time: 2025-05-25

N-2-(benzylsulfamoyl)ethyl-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(benzylsulfamoyl)ethyl]-3-methoxybenzamide
• N-2-(benzylsulfamoyl)ethyl-3-methoxybenzamide

• Inchi： 1S/C17H20N2O4S/c1-23-16-9-5-8-15(12-16)17(20)18-10-11-24(21,22)19-13-14-6-3-2-4-7-14/h2-9,12,19H,10-11,13H2,1H3,(H,18,20)
• InChI Key： YBQZTWSKZOQREQ-UHFFFAOYSA-N
• SMILES： C(NCCS(NCC1=CC=CC=C1)(=O)=O)(=O)C1=CC=CC(OC)=C1

Additional information on N-2-(benzylsulfamoyl)ethyl-3-methoxybenzamide

Comprehensive Overview of N-2-(benzylsulfamoyl)ethyl-3-methoxybenzamide (CAS No. 899967-19-2)

N-2-(benzylsulfamoyl)ethyl-3-methoxybenzamide, identified by its CAS No. 899967-19-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzylsulfamoyl moiety with a 3-methoxybenzamide group, making it a subject of interest for its potential applications in drug development and molecular biology. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new therapeutic pathways.

In recent years, the demand for sulfonamide-based compounds like N-2-(benzylsulfamoyl)ethyl-3-methoxybenzamide has surged due to their versatility in medicinal chemistry. The compound's benzylsulfamoyl group is known for its ability to enhance bioavailability and target specificity, addressing common challenges in drug design. Meanwhile, the 3-methoxybenzamide component contributes to its stability and binding affinity, making it a promising candidate for further study. These attributes align with current trends in precision medicine and small-molecule therapeutics, topics frequently searched by professionals in the field.

The synthesis of N-2-(benzylsulfamoyl)ethyl-3-methoxybenzamide involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in peer-reviewed literature. Its CAS No. 899967-19-2 serves as a critical identifier for researchers sourcing high-purity samples for experimental use. Given the growing emphasis on reproducibility in scientific research, ensuring the accuracy of compound identification via CAS registry numbers has become a priority for laboratories worldwide.

From an industrial perspective, N-2-(benzylsulfamoyl)ethyl-3-methoxybenzamide is often discussed in the context of high-throughput screening (HTS) and fragment-based drug discovery (FBDD). These methodologies are frequently searched by biotech professionals seeking innovative approaches to accelerate drug development. The compound's modular structure allows for easy derivatization, enabling researchers to explore a wide range of structure-activity modifications. This flexibility is particularly valuable in the era of AI-driven drug discovery, where computational models rely on diverse chemical libraries for virtual screening.

Environmental and safety considerations are also integral to the discussion of N-2-(benzylsulfamoyl)ethyl-3-methoxybenzamide. While not classified as hazardous, proper handling protocols are recommended to maintain laboratory safety standards. This aligns with broader industry trends toward green chemistry and sustainable synthesis, topics that resonate with environmentally conscious researchers. The compound's stability under various conditions further enhances its appeal for long-term studies.

In summary, N-2-(benzylsulfamoyl)ethyl-3-methoxybenzamide (CAS No. 899967-19-2) represents a compelling case study in modern chemical research. Its dual-functional design bridges gaps between medicinal chemistry and biochemical applications, addressing key questions in contemporary drug discovery. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about next-generation therapeutics and molecular innovation.